Baccatin III
Baccatin III
Brand Name:
Vulcanchem
CAS No.:
27548-93-2
VCID:
VC0194028
InChI:
InChI=1S/C31H38O11/c1-15-19(34)13-31(38)26(41-27(37)18-10-8-7-9-11-18)24-29(6,20(35)12-21-30(24,14-39-21)42-17(3)33)25(36)23(40-16(2)32)22(15)28(31,4)5/h7-11,19-21,23-24,26,34-35,38H,12-14H2,1-6H3/t19-,20-,21+,23+,24-,26-,29+,30-,31+/m0/s1
SMILES:
Molecular Formula:
C31H38O11
Molecular Weight:
586.6 g/mol
Baccatin III
CAS No.: 27548-93-2
VCID: VC0194028
Molecular Formula: C31H38O11
Molecular Weight: 586.6 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 27548-93-2 |
|---|---|
| Product Name | Baccatin III |
| Molecular Formula | C31H38O11 |
| Molecular Weight | 586.6 g/mol |
| IUPAC Name | [(1S,2S,3R,4S,7R,9S,10S,12R,15S)-4,12-diacetyloxy-1,9,15-trihydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate |
| Standard InChI | InChI=1S/C31H38O11/c1-15-19(34)13-31(38)26(41-27(37)18-10-8-7-9-11-18)24-29(6,20(35)12-21-30(24,14-39-21)42-17(3)33)25(36)23(40-16(2)32)22(15)28(31,4)5/h7-11,19-21,23-24,26,34-35,38H,12-14H2,1-6H3/t19-,20-,21+,23+,24-,26-,29+,30-,31+/m0/s1 |
| Standard InChIKey | OVMSOCFBDVBLFW-VHLOTGQHSA-N |
| Canonical SMILES | CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1O)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)O)C)OC(=O)C |
| Appearance | White to Off-White Solid |
| Purity | > 95% |
| Synonyms | (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-6,12b-Bis(acetyloxy)-12-(benzoyloxy)-1,2a,3,4,4a,6,9,10,11,12,12a,12b-dodecahydro-4,9,11-trihydroxy-4a,8,13,13-tetramethyl-7,11-methano-5H-cyclodeca[3,4]benz[1,2-b]oxet-5-one; NSC 330753 |
| PubChem Compound | 65366 |
| Last Modified | Aug 15 2023 |
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